1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H19N9O/c29-19(10-27-14-23-15-3-1-2-4-16(15)27)26-7-5-25(6-8-26)17-9-18(22-12-21-17)28-13-20-11-24-28/h1-4,9,11-14H,5-8,10H2
• InChI Key: NWRTUANKXFPBBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C19H19N9O
• Molecular Weight: 389.4 g/mol
• CAS No.: 1795089-38-1

Description

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C19H19N9O and its molecular weight is 389.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research efforts have been dedicated to synthesizing novel heterocyclic compounds, incorporating 1,2,4-triazole, pyrimidine, and benzimidazole moieties, similar to the structure of the compound . These compounds are synthesized through various chemical reactions, aiming to explore their potential biological activities. For instance, the synthesis of pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives has been achieved by reacting specific enaminones with amino-pyrazoles or amino-triazoles, leading to compounds that may exhibit antibacterial and antifungal activities (H. Abdel‐Aziz, N. Hamdy, I. Fakhr, & A. Farag, 2008).

Antimicrobial and Antiviral Activities

Some of the synthesized compounds, structurally related to the compound of interest, have been evaluated for their antimicrobial and antiviral activities. For example, novel piperazinyl-nitroimidazole derivatives have been synthesized and assessed for their anti-HIV activities, contributing to the development of new non-nucleoside reverse transcriptase inhibitors (N. Al-Masoudi, Y. Al-Soud, E. De Clercq, & C. Pannecouque, 2007). This highlights the potential of these compounds in antiviral research.

Biological Activity Screening

Further, the synthesized compounds have been subjected to biological activity screenings to identify their potential as antimicrobial, antifungal, antimalarial, and even anticancer agents. The diverse biological activities investigated for these compounds underscore the importance of heterocyclic compounds in therapeutic development (A. Bhatt, R. Kant, & R. Singh, 2016).